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Introduction

Strontium-90 (Sr-90) is a high-yield fission product with a significant thermal power output,
making it a viable isotope for use in Radioisotope Thermoelectric Generators (RTGsS). These
devices provide a reliable and long-lasting power source for remote and unattended
applications by converting the heat from radioactive decay directly into electricity. This
document provides detailed application notes on the use of Sr-90 in RTGs, including its
properties, a comparison with Plutonium-238 (Pu-238), and protocols for the fabrication of heat
sources and the testing of RTG performance.

Physicochemical Properties of Strontium-90

Strontium-90 is a pure beta-emitter, decaying to Yttrium-90 (Y-90), which in turn decays to
stable Zirconium-90 (Zr-90).[1] The high-energy beta particles emitted during this decay chain
are the primary source of thermal energy in an Sr-90 fueled RTG.[2] Due to its chemical
reactivity, elemental strontium is not used directly. Instead, it is typically incorporated into a
stable ceramic matrix, such as strontium titanate (SrTiO3), which is non-combustible, insoluble,
and has a high melting point.[3][4]
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The following tables summarize the key quantitative data for Strontium-90 and compare its

properties with Plutonium-238, the most common isotope used in space-based RTGs.

Table 1: Nuclear and Physical Properties of Strontium-90

Property Value Reference
Half-life 28.91 years [1]
Decay Mode B- [1]

Decay Energy (Sr-90 -> Y-90) 0.546 MeV

[1]

Decay Energy (Y-90 -> Zr-90) 2.28 MeV

[1]

Specific Power (Pure Sr-90) ~0.92 W/g

[1]

Specific Power (Strontium
) ~0.445 - 0.46 W/g
Titanate)

[1]3]

Chemical Form in RTGs Strontium Titanate (SrTiO3)

[4]

Table 2: Comparison of Strontium-90 and Plutonium-238 for RTG Applications
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Strontium-90 (Sr-

Plutonium-238 (Pu-

Property Reference
90) 238)
Half-life 28.1 years 87.7 years [5]
Decay Mode Beta (3-) Alpha (a) [5]1[6]
Specific Power (Pure
~0.92 W/g ~0.54 - 0.57 Wig [1][5][6]
Isotope)
o Significant (due to
Shielding .
bremsstrahlung from Minimal [2]

Requirements

beta decay)
o Abundant fission Requires specialized
Availability ] [2][5]
product production
Cost Cheaper More expensive [1]
o Primarily terrestrial Primarily space
Applications [7]

and marine

missions

Experimental Protocols

The following protocols are synthesized from best practices and available literature for the

fabrication of a Strontium-90 heat source and the subsequent testing of an RTG.

Protocol 1: Fabrication of a Strontium-90 Titanate (SrTiO3) Heat Source

Objective: To safely process and encapsulate Strontium-90 into a stable ceramic form for use

in an RTG.

Materials and Equipment:

o Strontium-90 carbonate (SrCO3)

 Titanium dioxide (TiO2) powder

e Milling equipment (e.g., ball mill)
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Hydraulic press

High-temperature furnace

Hot cell with manipulators

Welding equipment (e.g., TIG welder)
Hastelloy-C encapsulation materials
Radiation shielding and monitoring equipment
Methodology:

Preparation of Precursors: In a hot cell, stoichiometric amounts of Sr-90 carbonate and
titanium dioxide are carefully weighed and mixed. The particle size of the reagents is critical
for a complete reaction to form phase-pure SrTiO3.

Milling and Mixing: The precursor powders are thoroughly mixed and milled to ensure a
homogenous mixture and to achieve the desired patrticle size.

Calcination: The mixed powder is heated in a furnace to decompose the strontium carbonate
to strontium oxide (SrO) and to initiate the reaction with TiO2 to form SrTiO3.

Pelletization: The resulting SrTiO3 powder is pressed into pellets of the desired geometry
using a hydraulic press.

Sintering: The pellets are sintered at a high temperature in the furnace to achieve high
density and mechanical stability.

Encapsulation: The sintered SrTiO3 pellets are loaded into a primary encapsulation
container made of a corrosion-resistant alloy like Hastelloy-C. The container is then securely
sealed, typically by welding. A secondary encapsulation is often used for additional safety.

Decontamination and Calorimetry: The outer surface of the encapsulated source is
decontaminated. The thermal output of the heat source is then measured using calorimetry
to confirm it meets the design specifications.
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Protocol 2: Performance Testing of a Strontium-90 RTG

Objective: To characterize the electrical and thermal performance of a fully assembled Sr-90
RTG.

Materials and Equipment:

e Assembled Sr-90 RTG

e Thermal vacuum chamber

e Thermocouples and data acquisition system

» Variable electrical load

» Voltage and current meters

» Radiation shielding and monitoring equipment
Methodology:

e Instrumentation: The RTG is instrumented with thermocouples at key locations, including the
heat source, the hot and cold junctions of the thermoelectric modules, and the outer casing.

e Thermal Vacuum Testing: The RTG is placed in a thermal vacuum chamber to simulate its
intended operating environment (e.g., the vacuum of space or a specific terrestrial condition).

e Open Circuit Voltage Measurement: The RTG is allowed to reach thermal equilibrium, and
the open-circuit voltage is measured.

o Load Testing: A variable electrical load is connected to the RTG's output. The voltage and
current are measured across a range of load resistances to determine the power output as a
function of load.

¢ Determination of Maximum Power Point: The electrical load is varied to find the maximum
power point of the RTG.
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 Efficiency Calculation: The thermal input from the Sr-90 heat source (determined by
calorimetry) and the maximum electrical power output are used to calculate the overall
efficiency of the RTG.

¢ Long-Term Performance Monitoring: The RTG is operated for an extended period under
stable conditions to monitor any degradation in performance over time.

Mandatory Visualization
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Caption: Decay chain of Strontium-90 to stable Zirconium-90.
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Caption: Working principle of a Strontium-90 RTG.
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Caption: Experimental workflow for Sr-90 RTG heat source fabrication and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols: Strontium-90 in
Radioisotope Thermoelectric Generators]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230875#application-of-strontium-90-in-radioisotope-
thermoelectric-generators-rtgs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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